![molecular formula C14H14Cl2FN3 B1520005 2-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride CAS No. 1172291-64-3](/img/structure/B1520005.png)
2-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride
Overview
Description
“2-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride” is a synthetic compound that belongs to the benzodiazole family. It has a molecular weight of 314.19 . The compound is in solid form and should be stored at room temperature .
Molecular Structure Analysis
The molecular formula of “this compound” is C14H12FN3•2HCl . The InChI code is 1S/C14H12FN3.2ClH/c15-10-3-1-9(2-4-10)7-14-17-12-6-5-11(16)8-13(12)18-14;;/h1-6,8H,7,16H2,(H,17,18);2*1H .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . Its molecular weight is 314.19 , and its molecular formula is C14H12FN3•2HCl .Scientific Research Applications
Metabolism and Disposition Studies
2-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-5-amine dihydrochloride is closely related to compounds studied for their metabolism and disposition in the human body. In a study examining SB-649868, a novel orexin 1 and 2 receptor antagonist with a structure similar to the compound , researchers found that it was extensively metabolized, primarily through oxidation of the benzofuran ring. The metabolites and the parent compound were primarily excreted via feces, indicating significant involvement of hepatic metabolism and biliary excretion (Renzulli et al., 2011).
Diagnostic and Therapeutic Applications
The structural and functional similarities of this compound to other benzodiazepines suggest potential applications in diagnostic and therapeutic settings. For instance, related compounds have been studied for their cardiac, vascular, and respiratory effects during anesthesia, indicating potential use in surgical settings (Schleussner et al., 1981). Furthermore, the safety and dosimetry of similar compounds, like 11C-CS1P1, a radiotracer targeting sphingosine-1-phosphate receptor 1 (S1PR1), have been evaluated, suggesting potential applications in imaging and diagnosis of diseases like multiple sclerosis (Brier et al., 2022).
Sleep and Neurological Studies
Related compounds have been extensively studied for their effects on sleep and neurological functions. For example, midazolam, which shares structural similarities with the compound, has been investigated for its effects on sleep quality, EEG-recorded sleep parameters, and intra-sleep awakenings in normal subjects, pointing to potential applications in sleep disorder treatments and neurological studies (Krieger et al., 1983).
Safety and Hazards
properties
IUPAC Name |
2-[(2-fluorophenyl)methyl]-3H-benzimidazol-5-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FN3.2ClH/c15-11-4-2-1-3-9(11)7-14-17-12-6-5-10(16)8-13(12)18-14;;/h1-6,8H,7,16H2,(H,17,18);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJBKNBFQJFMRBD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=NC3=C(N2)C=C(C=C3)N)F.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14Cl2FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Boc-4-(carboxy-thiophen-2-YL-methyl)-[1,4]diazepane](/img/structure/B1519937.png)
